sodium;2,3,4,5-tetrafluorobenzoate

• IUPAC Name: sodium;2,3,4,5-tetrafluorobenzoate
• InChI: InChI=1S/C7H2F4O2.Na/c8-3-1-2(7(12)13)4(9)6(11)5(3)10;/h1H,(H,12,13);/q;+1/p-1
• InChI Key: PVMKPXIEIWFYDX-UHFFFAOYSA-M
• Canonical SMILES: C1=C(C(=C(C(=C1F)F)F)F)C(=O)[O-].[Na+]
• Molecular Formula: C7HF4NaO2
• Molecular Weight: 216.06 g/mol

Description

The compound with the identifier “sodium;2,3,4,5-tetrafluorobenzoate” is a chemical entity that has garnered interest in various scientific fields. It is known for its unique chemical structure and properties, which make it suitable for a range of applications in chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of sodium;2,3,4,5-tetrafluorobenzoate involves several steps, each requiring specific reaction conditions. The primary synthetic route includes the formation of intermediate compounds through controlled reactions, followed by purification and final synthesis. Common reagents used in these reactions include organic solvents, catalysts, and specific reactants that facilitate the formation of the desired compound.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized reaction conditions to ensure high yield and purity. This involves the use of large-scale reactors, continuous monitoring of reaction parameters, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

sodium;2,3,4,5-tetrafluorobenzoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form oxidized derivatives.

Reduction: Reduction reactions involve the addition of hydrogen or removal of oxygen, leading to reduced forms of the compound.

Substitution: Substitution reactions involve the replacement of one functional group with another, often using specific reagents and catalysts.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium on carbon, platinum.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives with additional oxygen atoms, while reduction may produce simpler, hydrogenated forms of the compound.

Scientific Research Applications

sodium;2,3,4,5-tetrafluorobenzoate has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating specific diseases.

Industry: Utilized in the production of advanced materials and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of sodium;2,3,4,5-tetrafluorobenzoate involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to target molecules, altering their activity, and modulating biochemical pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.